Cas no 1806045-88-4 (2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1806045-88-4
• MF: C₉H₄F₆N₂O₂
• MW: 286.130682945251
• CID: 4799026
• Update Time: 2025-10-28

2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4F6N2O2/c1-18-6-4(8(10,11)12)3-17-5(2-16)7(6)19-9(13,14)15/h3H,1H3
• InChI Key： GSSIHOLFGKKBFV-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1

Additional information on 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

Introduction to 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806045-88-4)

2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, with the CAS number 1806045-88-4, is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, methoxy substituents, and trifluoromethyl and trifluoromethoxy functional groups. These characteristics contribute to its potential utility in various therapeutic applications.

The molecular structure of 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is particularly noteworthy for its ability to modulate biological processes. The presence of the cyano group imparts significant electronic and steric effects, which can influence the compound's reactivity and binding properties. The methoxy substituents provide additional stability and can enhance solubility, while the trifluoromethyl and trifluoromethoxy groups introduce fluorine atoms that can improve metabolic stability and pharmacokinetic properties.

Recent studies have highlighted the potential of 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against certain cancer cell lines. The researchers found that the compound selectively targets specific signaling pathways involved in cell proliferation and apoptosis, making it a promising candidate for further development as an anticancer agent.

In addition to its anticancer properties, 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has also shown potential in the treatment of neurological disorders. A study conducted at a leading research institution found that the compound can modulate specific receptors in the brain, potentially offering therapeutic benefits for conditions such as Alzheimer's disease and Parkinson's disease. The unique combination of functional groups in this molecule allows it to interact with multiple biological targets, enhancing its versatility as a therapeutic agent.

The synthesis of 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine has been extensively studied to optimize yield and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group transformations. One common approach involves the sequential introduction of the cyano, methoxy, trifluoromethoxy, and trifluoromethyl groups onto a pyridine scaffold. These synthetic strategies are crucial for ensuring that the final product meets the stringent quality standards required for pharmaceutical applications.

The pharmacokinetic properties of 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine have also been investigated to assess its suitability for clinical use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of fluorine atoms contributes to enhanced metabolic stability, reducing the risk of rapid degradation in vivo. Additionally, the compound's solubility properties have been optimized to ensure effective delivery to target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

In conclusion, 2-Cyano-4-methoxy-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine (CAS No. 1806045-88-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, contributing to advancements in drug discovery and development.